Cas no 1805115-55-2 (Methyl 5-chloro-4-fluoropyridine-2-acetate)

• Product Name: Methyl 5-chloro-4-fluoropyridine-2-acetate
• CAS No: 1805115-55-2
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4802891
• Update Time: 2025-05-27

Methyl 5-chloro-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-fluoropyridine-2-acetate

• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)3-5-2-7(10)6(9)4-11-5/h2,4H,3H2,1H3
• InChI Key： WPSLEQGROAJYJO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-4-fluoropyridine-2-acetate

Comprehensive Overview of Methyl 5-chloro-4-fluoropyridine-2-acetate (CAS No. 1805115-55-2)

Methyl 5-chloro-4-fluoropyridine-2-acetate (CAS No. 1805115-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique chloro and fluoro substituents, which enhance its reactivity and potential applications. Researchers and industry professionals often search for pyridine derivatives, fluorinated compounds, and chlorinated intermediates, making this compound a subject of interest in synthetic chemistry.

The molecular structure of Methyl 5-chloro-4-fluoropyridine-2-acetate features a pyridine ring substituted with chlorine at the 5-position and fluorine at the 4-position, along with an acetate ester group at the 2-position. This configuration is pivotal for its role as a building block in the synthesis of more complex molecules. Recent trends in drug discovery highlight the demand for heterocyclic compounds like this, as they are frequently used in the development of active pharmaceutical ingredients (APIs) and agrochemicals.

One of the key reasons for the growing interest in Methyl 5-chloro-4-fluoropyridine-2-acetate is its versatility in organic synthesis. The presence of both halogen atoms (chlorine and fluorine) allows for selective functionalization, enabling chemists to tailor the molecule for specific applications. For instance, fluorine incorporation is a hot topic in medicinal chemistry due to its ability to improve bioavailability and metabolic stability of drugs. This aligns with the increasing demand for fluorinated pharmaceuticals, a trend driven by the success of drugs like fluoroquinolones and fluorinated anti-inflammatory agents.

In addition to its pharmaceutical potential, Methyl 5-chloro-4-fluoropyridine-2-acetate is also explored in material science. Its heterocyclic core and electron-withdrawing groups make it a candidate for designing advanced materials, such as organic semiconductors or ligands for catalysis. This dual applicability in life sciences and advanced materials underscores its importance in contemporary research.

From a synthetic perspective, the compound’s CAS No. 1805115-55-2 serves as a unique identifier, ensuring precise communication among researchers and suppliers. Queries related to pyridine acetate derivatives, halogenated pyridines, or methyl ester synthesis often lead to discussions about this compound. Its relevance is further amplified by the rise of green chemistry initiatives, where efficient and sustainable synthesis methods for such intermediates are highly sought after.

In conclusion, Methyl 5-chloro-4-fluoropyridine-2-acetate (CAS No. 1805115-55-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the chloro and fluoro substituents, make it a valuable intermediate for researchers aiming to develop innovative solutions. As the demand for halogenated heterocycles and fluorinated compounds continues to grow, this compound is poised to remain a focal point in scientific and industrial advancements.